Cas no 106652-46-4 (3-Pyridinecarbonitrile,6-(2-hydroxyethyl)-)
106652-46-4 structure
Product Name:3-Pyridinecarbonitrile,6-(2-hydroxyethyl)-
CAS No:106652-46-4
MF:C8H8N2O
MW:148.16192150116
CID:127252
PubChem ID:19045350
Update Time:2025-04-18
3-Pyridinecarbonitrile,6-(2-hydroxyethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarbonitrile,6-(2-hydroxyethyl)-
- Nicotinonitrile,6-(2-hydroxyethyl)- (6CI)
- 3-Pyridinecarbonitrile,6-(2-hydroxyethyl)-(9CI)
- 6-(2-hydroxyethyl)nicotinonitrile
- 5-cyano-2-(2-hydroxyethyl)pyridine
- 106652-46-4
- XHXNGBPRSACNMJ-UHFFFAOYSA-N
- SCHEMBL8569361
- 6-(2-hydroxyethyl)pyridine-3-carbonitrile
- FT-0718421
-
- Inchi: 1S/C8H8N2O/c9-5-7-1-2-8(3-4-11)10-6-7/h1-2,6,11H,3-4H2
- InChI Key: XHXNGBPRSACNMJ-UHFFFAOYSA-N
- SMILES: OCCC1C=CC(C#N)=CN=1
Computed Properties
- Exact Mass: 148.06374
- Monoisotopic Mass: 148.064
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 56.9A^2
- XLogP3: 0.2
Experimental Properties
- PSA: 56.91
3-Pyridinecarbonitrile,6-(2-hydroxyethyl)- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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